BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Identity Analysis: Ethyl 2-(3-
bromophenyl)acetate vs. Ethyl 3-
bromobenzoylformate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 2-(3-bromophenyl)acetate

Cat. No.: B087286

Researchers, scientists, and drug development professionals often encounter complex
chemical nomenclature. A critical aspect of this is the correct identification and differentiation of
chemical compounds. This guide addresses the distinct identities of Ethyl 2-(3-
bromophenyl)acetate and Ethyl 3-bromobenzoylformate, clarifying that they are not synonyms
but fundamentally different molecules with distinct structural and chemical properties.

A thorough analysis of the chemical structures and molecular formulas for Ethyl 2-(3-
bromophenyl)acetate and Ethyl 3-bromobenzoylformate reveals that these are two unique
compounds. The assertion that Ethyl 3-bromobenzoylformate is a synonym for Ethyl 2-(3-

bromophenyl)acetate is incorrect.

Molecular Structure and Formula Comparison

A direct comparison of the key identifiers for each compound underscores their differences:
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Ethyl 2-(3- Ethyl 3-
Property
bromophenyl)acetate bromobenzoylformate
Molecular Formula C10H11BrO2 C10HoBrOs[1]
Molecular Weight 243.1 g/mol [2] 257.08 g/mol [1]
Core Structure Phenylacetate Benzoylformate
Key Functional Groups Ester, Bromophenyl Ester, Ketone, Bromophenyl

As the table indicates, the molecular formulas are distinct. Ethyl 3-bromobenzoylformate
possesses an additional oxygen atom, which is part of a ketone functional group, a feature
absent in Ethyl 2-(3-bromophenyl)acetate.

Structural Elucidation

To visualize the structural differences, the following diagrams are provided:

Figure 1: Chemical structure of Ethyl 2-(3-bromophenyl)acetate.
Figure 2: Chemical structure of Ethyl 3-bromobenzoylformate.

The diagrams clearly illustrate that Ethyl 2-(3-bromophenyl)acetate is a derivative of
phenylacetic acid, where an ethyl ester is attached to a phenyl ring bearing a bromine atom at
the meta position. In contrast, Ethyl 3-bromobenzoylformate is a derivative of benzoylformic
acid (an alpha-keto acid), featuring a bromine atom on the phenyl ring and an ethyl ester. The
presence of the ketone group adjacent to the ester in Ethyl 3-bromobenzoylformate is the key
structural differentiator.

Conclusion

Based on the definitive differences in their molecular formulas and chemical structures, Ethyl
2-(3-bromophenyl)acetate and Ethyl 3-bromobenzoylformate are distinct chemical entities. It
is crucial for researchers and scientists to use the correct nomenclature to ensure clarity,
reproducibility, and safety in their work. The two compounds cannot be used interchangeably,
and any experimental or developmental work must be based on the specific properties of the
correct molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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